Cas no 444605-10-1 (4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde)
444605-10-1 structure
Product Name:4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde
CAS No:444605-10-1
MF:C12H10ClN3OS
MW:279.745299816132
CID:2114331
PubChem ID:59639664
Update Time:2025-04-21
4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde
- 4-anilino-6-chloro-2-methylsulfanylpyrimidine-5-carbaldehyde
- DTXSID10732562
- DA-39713
- OOVFJRLQYBGISX-UHFFFAOYSA-N
- 4-Anilino-6-chloro-2-(methylsulfanyl)pyrimidine-5-carbaldehyde
- SCHEMBL1058960
- 4-chloro-2-methylsulfanyl-6-phenylamino-pyrimidine-5-carbaldehyde
- 444605-10-1
- 4-Chloro-2-(methylthio)-6-(phenylamino)pyrimidine-5-carbaldehyde
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- Inchi: 1S/C12H10ClN3OS/c1-18-12-15-10(13)9(7-17)11(16-12)14-8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15,16)
- InChI Key: OOVFJRLQYBGISX-UHFFFAOYSA-N
- SMILES: ClC1=C(C=O)C(=NC(=N1)SC)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 279.0233108Da
- Monoisotopic Mass: 279.0233108Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 80.2Ų
4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
444605-10-1 (4-chloro-2-(methylthio)-6-(phenylamino)-5-Pyrimidinecarboxaldehyde) Related Products
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